Cas no 2248388-95-4 (Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate)

• Product Name: Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate
• CAS No: 2248388-95-4
• MF: C₁₁H₁₄N₄O₂S
• MW: 266.319460391998
• CID: 6287111
• PubChem ID: 137939188
• Update Time: 2025-05-24

Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6510733
• tert-butyl 5-amino-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylate
• 2248388-95-4
• Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate

• Inchi： 1S/C11H14N4O2S/c1-11(2,3)17-9(16)7-6-14-15(8(7)12)10-13-4-5-18-10/h4-6H,12H2,1-3H3
• InChI Key： RXHPNRYQRAQXBZ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1C(=C(C=N1)C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 266.08374688g/mol
• Monoisotopic Mass: 266.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 111Ų

Additional information on Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate

Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate (CAS No. 2248388-95-4)

Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate (CAS No. 2248388-95-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate make it a promising candidate for the development of new therapeutic agents.

The chemical structure of Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate consists of a pyrazole ring substituted with an amino group at the 5-position and a thiazole ring at the 1-position. The tert-butyl ester group at the 4-position adds stability and solubility to the molecule, making it suitable for various pharmaceutical applications. The presence of these functional groups allows for a wide range of chemical modifications, which can be tailored to enhance specific biological activities or improve pharmacokinetic properties.

Recent studies have highlighted the potential of Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate has also been investigated for its antiviral activity. Studies conducted by a team of researchers at the University of California have demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral RNA synthesis and protein processing, making it a promising lead for the development of broad-spectrum antiviral drugs.

The anticancer potential of Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate has also been explored in preclinical studies. Research published in Cancer Research has shown that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. These findings suggest that Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate could be developed into a novel anticancer agent with broad therapeutic applications.

The pharmacokinetic properties of Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate have also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. The tert-butyl ester group contributes to its stability in biological systems, while the amino and thiazole groups enhance its solubility and permeability across cell membranes. These properties make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate in various therapeutic indications. Early results from phase I trials have shown that this compound is well-tolerated by patients with minimal side effects. Ongoing phase II trials are focusing on specific disease areas such as inflammatory disorders and viral infections to further validate its therapeutic potential.

In conclusion, Tert-butyl 5-amino-1-(1,3-thiazol-2-yl)pyrazole-4-carboxylate (CAS No. 2248388-95-4) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory, antiviral, and anticancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As more clinical data becomes available, it is expected that this compound will play a significant role in the development of new therapeutic agents for various diseases.